Cas no 93762-26-6 (tridecyl hydrogen 2-butenedioate)
93762-26-6 structure
Product Name:tridecyl hydrogen 2-butenedioate
CAS No:93762-26-6
MF:C17H30O4
MW:298.417706012726
CID:886706
PubChem ID:6437417
Update Time:2025-04-19
tridecyl hydrogen 2-butenedioate Chemical and Physical Properties
Names and Identifiers
-
- tridecyl hydrogen 2-butenedioate
- 4-Oxo-4-(tridecyloxy)-2-butenoic acid
- SCHEMBL1013504
- 93762-26-6
- SCHEMBL1013505
- EINECS 297-740-1
-
- Inchi: 1S/C17H30O4/c1-2-3-4-5-6-7-8-9-10-11-12-15-21-17(20)14-13-16(18)19/h13-14H,2-12,15H2,1H3,(H,18,19)/b14-13+
- InChI Key: FGACNJFGXDUISO-BUHFOSPRSA-N
- SMILES: O(C(/C=C/C(=O)O)=O)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 298.214409
- Monoisotopic Mass: 298.214409
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 63.6
Experimental Properties
- Density: 0.991
- Boiling Point: 418.4°C at 760 mmHg
- Flash Point: 140.4°C
- Refractive Index: 1.471
- PSA: 63.60000
- LogP: 4.48140
tridecyl hydrogen 2-butenedioate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
93762-26-6 (tridecyl hydrogen 2-butenedioate) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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